Cas no 7670-41-9 (1H-Pyrrole-2-carboxylic acid, 5,5'-methylenebis[4-ethyl-3-methyl-)

• Product name: 1H-Pyrrole-2-carboxylic acid, 5,5'-methylenebis[4-ethyl-3-methyl-
• CAS No: 7670-41-9
• MF: C₁₇H₂₂N₂O₄
• MW: 318.36758
• CID: 537370
• PubChem ID: 409675

1H-Pyrrole-2-carboxylic acid, 5,5'-methylenebis[4-ethyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-[(5-carboxy-3-ethyl-4-methyl-1H-pyrrol-2-yl)methyl]-4-ethyl-3-methyl-1H-pyrrole-2-carboxylic acid
• DTXSID40328371
• 7670-41-9
• 1H-Pyrrole-2-carboxylic acid, 5,5'-methylenebis[4-ethyl-3-methyl-

• Inchi： InChI=1S/C17H22N2O4/c1-5-10-8(3)14(16(20)21)18-12(10)7-13-11(6-2)9(4)15(19-13)17(22)23/h18-19H,5-7H2,1-4H3,(H,20,21)(H,22,23)
• InChI Key： ZLGIUPPUIWXGCA-UHFFFAOYSA-N
• SMILES： CCC1=C(NC(=C1C)C(=O)O)CC2=C(C(=C(N2)C(=O)O)C)CC

Computed Properties

• Exact Mass: 318.15806
• Monoisotopic Mass: 318.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų
• XLogP3: 3.5

Experimental Properties

• PSA: 106.18